8-(4-methoxyphenyl)-4-oxo-N-[3-(propan-2-yloxy)propyl]-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
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Description
8-(4-methoxyphenyl)-4-oxo-N-[3-(propan-2-yloxy)propyl]-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C19H25N5O4 and its molecular weight is 387.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research in the field of heterocyclic chemistry has led to the synthesis of novel compounds with structural similarities to N-(3-isopropoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide. These efforts have primarily aimed at exploring the synthetic pathways and chemical properties of such compounds. For instance, the synthesis of new heterocyclic compounds derived from benzodifuranyl and 1,3,5-triazines showcases the methods used to create compounds with potential anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).
Biological Activities
The search for new therapeutic agents has led to the investigation of imidazo[2,1-c][1,2,4]triazine derivatives for their biological activities. Studies have demonstrated that such compounds can exhibit significant anti-inflammatory, analgesic, antitumor, and antiviral activities. For example, compounds synthesized from carbendazim, a benzimidazole derivative, showed activity against pancreatic tumor cells, suggesting the potential of triazine derivatives in cancer therapy (Remers et al., 2015). Similarly, benzamide-based 5-aminopyrazoles and their fused heterocycles have been tested for antiavian influenza virus activity, indicating the broad-spectrum antiviral potential of these compounds (Hebishy et al., 2020).
Material Science Applications
In the realm of materials science, the structural motifs found in N-(3-isopropoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide and its analogs have been explored for their utility in creating new materials. For example, triazine-based polymers have been studied for their CO2 capture capabilities, demonstrating the role of such compounds in environmental applications (Sekizkardes et al., 2014).
Properties
IUPAC Name |
8-(4-methoxyphenyl)-4-oxo-N-(3-propan-2-yloxypropyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O4/c1-13(2)28-12-4-9-20-17(25)16-18(26)24-11-10-23(19(24)22-21-16)14-5-7-15(27-3)8-6-14/h5-8,13H,4,9-12H2,1-3H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBWXCMULEUFWNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCNC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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